1-(2-((4-bromophenyl)amino)-2-oxoethyl)-6-oxo-N-phenyl-1,6-dihydropyridazine-3-carboxamide

• IUPAC Name: 1-[2-(4-bromoanilino)-2-oxoethyl]-6-oxo-N-phenylpyridazine-3-carboxamide
• InChI: InChI=1S/C19H15BrN4O3/c20-13-6-8-15(9-7-13)21-17(25)12-24-18(26)11-10-16(23-24)19(27)22-14-4-2-1-3-5-14/h1-11H,12H2,(H,21,25)(H,22,27)
• InChI Key: CDMNDAJPUBQMEO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)C2=NN(C(=O)C=C2)CC(=O)NC3=CC=C(C=C3)Br
• Molecular Formula: C19H15BrN4O3
• Molecular Weight: 427.3 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyridazine ring, the introduction of the bromophenyl group, and the formation of the amide group. The exact synthesis process would depend on the starting materials and the specific reactions used.

Molecular Structure Analysis

The molecular structure of the compound can be analyzed using various spectroscopic techniques, such as NMR and IR spectroscopy. The presence of the bromophenyl and amide groups, for example, would be expected to produce characteristic peaks in the NMR and IR spectra.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the bromine atom on the bromophenyl group could be replaced by another group in a nucleophilic aromatic substitution reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its molecular structure. For example, the presence of the bromine atom might make the compound relatively heavy and possibly volatile.

Mechanism of Action

The mechanism of action of the compound would depend on its intended use. If it’s intended to be a drug, for example, it might interact with a specific protein or enzyme in the body.

Safety and Hazards

Based on the presence of the bromine atom and the amide group, the compound could potentially be irritating to the skin and eyes, and may cause respiratory irritation.

Future Directions

Future research could involve further exploration of the compound’s properties and potential uses. This could include testing its biological activity, studying its reactivity under various conditions, and investigating potential applications in fields such as medicine or materials science.